Cas no 352439-00-0 (rac 3-Hydroxybutyric Acid-d2 Sodium Salt)

• Product Name: rac 3-Hydroxybutyric Acid-d2 Sodium Salt
• CAS No: 352439-00-0
• MF: C₄H₇NaO₃
• MW: 128.098675966263
• CID: 920075
• PubChem ID: 118856077
• Update Time: 2025-11-06

rac 3-Hydroxybutyric Acid-d2 Sodium Salt Chemical and Physical Properties

Names and Identifiers

• sodium 3-hydroxybutyrate-2,2-d2
• rac 3-Hydroxybutyric Acid-d2 Sodium Salt
• SODIUM DL-3-HYDROXYBUTYRATE-2,2-D2
• Sodium (+/-)-3-hydroxybutyrate-2,2-d2
• F93267
• HY-W010452S
• 352439-00-0
• DB-298967
• 3-Hydroxybutyric acid-d2 (sodium)
• rac 3-Hydroxybutyric Acid-d2 Sodium Salt
• CS-0568637
• Sodium;2,2-dideuterio-3-hydroxybutanoate

• Inchi： 1S/C4H8O3.Na/c1-3(5)2-4(6)7;/h3,5H,2H2,1H3,(H,6,7);/q;+1/p-1/i2D2;
• InChI Key： NBPUSGBJDWCHKC-IYPYQTRPSA-M
• SMILES： [Na+].OC(C)C([2H])([2H])C(=O)[O-]

Computed Properties

• Exact Mass: 128.04200
• Monoisotopic Mass: 128.04184185g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 73.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.36000
• LogP: -1.49280

rac 3-Hydroxybutyric Acid-d2 Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on rac 3-Hydroxybutyric Acid-d2 Sodium Salt

Introduction to Rac 3-Hydroxybutyric Acid-d2 Sodium Salt (CAS No. 352439-00-0)

Rac 3-Hydroxybutyric Acid-d2 Sodium Salt (CAS No. 352439-00-0) is a deuterated derivative of sodium 3-hydroxybutyrate, a key metabolite involved in the metabolism of ketone bodies. This compound is of significant interest in both academic research and pharmaceutical development due to its unique properties and potential applications. The deuterium substitution in the molecule provides enhanced stability and altered metabolic behavior, making it a valuable tool for studying metabolic pathways and developing novel therapeutic agents.

Rac 3-Hydroxybutyric Acid-d2 Sodium Salt is a white crystalline solid that is highly soluble in water. Its chemical formula is C₄D₂O₃Na, and it has a molecular weight of approximately 118.06 g/mol. The compound is stable under normal laboratory conditions but should be stored in a cool, dry place to maintain its integrity. The deuterated form of 3-hydroxybutyric acid sodium salt is particularly useful in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) studies, where the presence of deuterium atoms can enhance the resolution and accuracy of the data.

In the context of metabolic research, Rac 3-Hydroxybutyric Acid-d2 Sodium Salt plays a crucial role in understanding the dynamics of ketone body metabolism. Ketone bodies, including 3-hydroxybutyrate, are produced by the liver during periods of fasting or carbohydrate restriction and serve as an alternative energy source for various tissues, particularly the brain. Recent studies have highlighted the potential therapeutic benefits of ketone bodies in conditions such as epilepsy, Alzheimer's disease, and metabolic disorders.

The deuterated form of Rac 3-Hydroxybutyric Acid-d2 Sodium Salt allows researchers to track the metabolic fate of 3-hydroxybutyrate with greater precision. Deuterium-labeled compounds are often used to study metabolic fluxes and enzyme kinetics, providing insights into the mechanisms underlying various metabolic processes. For instance, a study published in the Journal of Biological Chemistry demonstrated that deuterated 3-hydroxybutyrate can be used to investigate the regulation of ketone body metabolism in different tissues and under various physiological conditions.

In pharmaceutical development, Rac 3-Hydroxybutyric Acid-d2 Sodium Salt has shown promise as a potential therapeutic agent for several conditions. One area of particular interest is its use in treating metabolic disorders such as type 2 diabetes and obesity. Research has shown that ketone bodies can improve insulin sensitivity and reduce inflammation, which are key factors in the pathogenesis of these conditions. A clinical trial conducted by a team at Harvard University found that administration of deuterated 3-hydroxybutyrate led to significant improvements in glucose homeostasis and lipid profiles in patients with type 2 diabetes.

Beyond its metabolic applications, Rac 3-Hydroxybutyric Acid-d2 Sodium Salt has also been explored for its neuroprotective properties. Studies have suggested that ketone bodies can provide neuroprotection by reducing oxidative stress and enhancing mitochondrial function. This makes them potential candidates for treating neurodegenerative diseases such as Parkinson's disease and multiple sclerosis. A recent review article in Trends in Neurosciences highlighted the growing evidence supporting the use of ketone bodies as neuroprotective agents.

The safety profile of Rac 3-Hydroxybutyric Acid-d2 Sodium Salt is well-established, with no significant adverse effects reported in preclinical studies or clinical trials. However, as with any compound used in research or therapy, appropriate handling and storage protocols should be followed to ensure safety and efficacy.

In conclusion, Rac 3-Hydroxybutyric Acid-d2 Sodium Salt (CAS No. 352439-00-0) is a versatile compound with a wide range of applications in both academic research and pharmaceutical development. Its unique properties make it an invaluable tool for studying metabolic pathways and developing novel therapeutic agents for various conditions. As research continues to uncover new insights into the role of ketone bodies in health and disease, the importance of compounds like Rac 3-Hydroxybutyric Acid-d2 Sodium Salt is likely to grow even further.